Cas no 1260794-45-3 (1H-Indole-3-carboxylic acid, 1,4-dimethyl-)

• Product Name: 1H-Indole-3-carboxylic acid, 1,4-dimethyl-
• CAS No: 1260794-45-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2138817
• Update Time: 2023-11-19

1H-Indole-3-carboxylic acid, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 1,4-dimethyl-
• CID 82655875

• Inchi： 1S/C11H11NO2/c1-7-4-3-5-9-10(7)8(11(13)14)6-12(9)2/h3-6H,1-2H3,(H,13,14)
• InChI Key： YQWLOKKAAGIMJI-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)C2C=CC=C(C)C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 399.1±22.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)